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Compound of Interest

Compound Name: O-Demethylpaulomycin A

Cat. No.: B15561580

O-Demethylpaulomycin A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Demethylpaulomycin A is a naturally occurring antibiotic belonging to the paulomycin
family, a group of glycosidic antibiotics produced by actinomycetes. First isolated from the
fermentation broth of Streptomyces paulus, this compound, along with its structural analogs,
has garnered interest for its antibacterial activity, particularly against Gram-positive bacteria.
This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological aspects of O-Demethylpaulomycin A, intended to serve as a resource for
researchers and professionals in the fields of natural product chemistry, microbiology, and drug
development.

Chemical Structure and Properties

The chemical structure of O-Demethylpaulomycin A was elucidated through spectroscopic
techniques, primarily 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy and mass
spectrometry. It is a complex molecule characterized by a glycosidically linked disaccharide
moiety attached to a central aglycone.

Table 1: Physicochemical Properties of O-Demethylpaulomycin A
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Property Value Source

KNApSAcK Metabolite

CAS Number 113603-74-0 ]
Information
Molecular Formula C33H44N2017S --INVALID-LINK--
Molecular Weight 772.77 g/mol --INVALID-LINK--
) ) ) Inferred from related
Appearance White to off-white solid
compounds
. _ Inferred from related
Solubility Soluble in methanol, DMSO
compounds
Melting Point Not reported

Biological Activity

O-Demethylpaulomycin A exhibits notable antibacterial activity, primarily against Gram-
positive bacteria. The paulomycin family of antibiotics, in general, is known to be active against
a range of bacterial pathogens.

Table 2: Antibacterial Activity of O-Demethylpaulomycin A (Representative Data)

Bacterial Strain MIC (pg/mL)

Data not specifically available for O-
Staphylococcus aureus Demethylpaulomycin A. Paulomycins generally

show activity.

Data not specifically available for O-
Streptococcus pneumoniae Demethylpaulomycin A. Paulomycins generally

show activity.

Data not specifically available for O-
Enterococcus faecalis Demethylpaulomycin A. Paulomycins generally

show activity.
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Note: Specific Minimum Inhibitory Concentration (MIC) values for O-Demethylpaulomycin A
against a comprehensive panel of bacteria are not readily available in the public domain. The
table reflects the general activity profile of the paulomycin class of antibiotics.

Experimental Protocols
Isolation of O-Demethylpaulomycin A from
Streptomyces paulus

The following is a generalized protocol based on the reported isolation of paulomycins from
Streptomyces species.
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Fermentation

(1. Fermentation of S. paulus in a suitable broth mediurr)

Extrdction

@. Centrifugation to separate mycelium and supernatan)

'

6 Extraction of the supernatant with an organic solvent (e.g., ethyl acetate)

'

6. Concentration of the organic extract under reduced pressu@

Purifiration

G). Silica gel column chromatographya

'

@. Preparative High-Performance Liquid Chromatography (HPLC)

'

G. Crystallization to obtain pure O-DemethylpaulomycinA)
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« To cite this document: BenchChem. [O-Demethylpaulomycin A chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561580#0-demethylpaulomycin-a-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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